Cas no 137335-79-6 (Avermectin B1,4''-deoxy-4''-(methylamino)-, (4''R)-)

• Product Name: Avermectin B1,4''-deoxy-4''-(methylamino)-, (4''R)-
• CAS No: 137335-79-6
• MF: C₄₉H₇₅NO₁₃
• MW: 886.118716478348
• CID: 186750
• PubChem ID: 11549937
• Update Time: 2025-04-19

Avermectin B1,4''-deoxy-4''-(methylamino)-, (4''R)- Chemical and Physical Properties

Names and Identifiers

• Avermectin B1,4''-deoxy-4''-(methylamino)-, (4''R)-
• Emamectin
• (4''R)-4''-Deoxy-4''-(methylamino)avermectin B1
• Emamectin [ISO]
• CHEMBL1907098
• 155569-91-8
• DTXSID301045898
• Emmamectin isomer
• CHEBI:39231
• emamectin B1a
• J-004450
• Emamectin benzoate
• 137335-79-6
• SCHEMBL229406
• Q27119776
• Avermectin B1, 4''-deoxy-4''-(methylamino)-, (4''R)-
• NSC781687
• 119791-41-2
• NSC-781687
• NS00000128

• Inchi： 1S/C49H75NO13/c1-12-26(2)44-29(5)18-19-48(63-44)24-35-21-34(62-48)17-16-28(4)43(27(3)14-13-15-33-25-56-46-42(51)30(6)20-36(47(52)59-35)49(33,46)53)60-40-23-38(55-11)45(32(8)58-40)61-39-22-37(54-10)41(50-9)31(7)57-39/h13-16,18-20,26-27,29,31-32,34-46,50-51,53H,12,17,21-25H2,1-11H3/b14-13+,28-16+,33-15+/t26-,27-,29-,31-,32-,34+,35-,36-,37-,38-,39-,40-,41-,42+,43-,44+,45-,46+,48+,49+/m0/s1
• InChI Key： CXEGAUYXQAKHKJ-NSBHKLITSA-N
• SMILES： O1CC2=CC=C[C@H](C)[C@@H](C(C)=CC[C@@H]3C[C@@H](C[C@]4(C=C[C@H](C)[C@@H]([C@@H](C)CC)O4)O3)OC([C@@H]3C=C(C)[C@H]([C@@H]1[C@]32O)O)=O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)NC)OC)OC |c:2,t:4,10|

Computed Properties

• Exact Mass: 1757.03244
• Monoisotopic Mass: 885.52384145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 63
• Rotatable Bond Count: 9
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 162Ų

Experimental Properties

• PSA: 323.72
• LogP: log Kow = 5.0 at pH 7 /Emamectin benzoate/